![molecular formula C8H13ClN2O2 B2503861 6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride CAS No. 2375267-87-9](/img/structure/B2503861.png)
6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride
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Description
Synthesis Analysis
The synthesis of pyridine derivatives can be complex, involving multiple steps and regioselective reactions. For instance, the preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate, a key intermediate for a dopamine and serotonin receptor antagonist, was achieved through a regioselective reaction starting from 2,6-dichloro-3-trifluoromethylpyridine. The process involved the conversion of the 3-trifluoromethyl group into a methoxycarbonyl group and subsequent reactions to obtain the desired product . Another study describes the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, which involved reactions such as nitration, ammoniation, and oxidation, with an overall yield of 67% . These methods highlight the importance of regioselectivity and the use of various reagents and conditions to achieve the desired substitution patterns on the pyridine ring.
Molecular Structure Analysis
The molecular structure of pyridine derivatives is typically confirmed using spectroscopic techniques such as infrared spectroscopy (IR) and nuclear magnetic resonance (NMR). For example, the structure of 2-amino-3-nitropyridine-6-methoxy was confirmed by IR and 1H NMR, ensuring the correct placement of functional groups on the pyridine ring . These techniques are crucial for verifying the identity and purity of synthesized compounds.
Chemical Reactions Analysis
The reactivity of pyridine derivatives is influenced by the position and nature of substituents on the ring. Nitration studies of 2-methoxy-3-hydroxypyridine showed that the nitro group initially enters the 4 position and then the 6 position, with the β-hydroxy group acting as the main orienting agent . This indicates that functional groups on the pyridine ring can direct further chemical reactions, which is essential for designing multi-step synthetic routes.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of "6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride" are not detailed in the provided papers, the properties of pyridine derivatives generally include solubility in organic solvents, melting points, and boiling points, which can be influenced by the nature of the substituents. The reactivity, stability, and acidity/basicity of these compounds are also important characteristics that can be deduced from their functional groups and molecular structure.
Scientific Research Applications
Structural Characterization and Hydrogen Bonding Patterns
The synthesis and structural characterization of related compounds, such as N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine mono-hydrobromide, highlight the distinct intermolecular hydrogen bonding patterns and protonation sites that are essential in understanding the chemical behavior and applications of similar compounds like 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride (Böck et al., 2021).Synthesis of Aminopyrimidines and Pyrimidotriazines
Studies on the synthesis of aminopyrimidines and pyrimidotriazines from related ethoxy and methoxypyridine compounds provide insight into the potential applications of 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride in creating new compounds with potential biological activities (Brown & Lynn, 1974).Aminations and Rearrangements Involving Ethoxy Derivatives
Research into the aminations and rearrangements of halopyridines, including ethoxy derivatives, sheds light on the reaction mechanisms and transformations that could be relevant for the scientific applications of 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride (Pieterse & Hertog, 2010).Synthesis of Antineoplastic Agents and Antimalarials
Studies on the synthesis of antineoplastic agents and potential antimalarials from N4-substituted methoxyamines, closely related to 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride, demonstrate the compound's potential in drug development and medicinal chemistry (Pettit et al., 2003) and (Barlin & Tan, 1984).Amination Methods for Methoxypyridines
New protocols for nucleophilic amination of methoxypyridines using sodium hydride-iodide composite, as explored in related compounds, are relevant to the modification and synthesis of derivatives of 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride, potentially enhancing its applications in medicinal chemistry (Pang, Kaga, & Chiba, 2018).
properties
IUPAC Name |
6-ethoxy-2-methoxypyridin-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c1-3-12-7-5-4-6(9)8(10-7)11-2;/h4-5H,3,9H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INNHEEYMFBDCFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=C(C=C1)N)OC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxy-2-methoxypyridin-3-amine hydrochloride | |
CAS RN |
2375267-87-9 |
Source
|
Record name | 6-ethoxy-2-methoxypyridin-3-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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